N~2~-{[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide

• IUPAC Name: N-(2-amino-2-oxoethyl)-2-[1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C17H24N4O5/c1-25-12-4-3-11(14(7-12)26-2)10-21-6-5-19-17(24)13(21)8-16(23)20-9-15(18)22/h3-4,7,13H,5-6,8-10H2,1-2H3,(H2,18,22)(H,19,24)(H,20,23)
• InChI Key: XLGLPMFRASRHFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCNC(=O)C2CC(=O)NCC(=O)N)OC
• Molecular Formula: C17H24N4O5
• Molecular Weight: 364.4 g/mol

Description

The compound is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals due to its ability to increase solubility and bioavailability. The compound also contains a 2,4-dimethoxybenzyl group, which is often used as a protecting group in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of the piperazine ring and various functional groups. The 2,4-dimethoxybenzyl group would likely contribute to the overall polarity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the piperazine ring and the 2,4-dimethoxybenzyl group. For example, the presence of the piperazine ring could increase the compound’s solubility in water, while the 2,4-dimethoxybenzyl group could affect its reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs containing piperazine rings act as antagonists at various receptor sites in the body.

Future Directions

The future directions for this compound would likely depend on its intended use. If it’s being developed as a drug, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.